Cas no 1268618-92-3 (Methyl 3-methyl-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoate)

• Product Name: Methyl 3-methyl-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoate
• CAS No: 1268618-92-3
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• MDL: MFCD25976395
• CID: 4692506
• Update Time: 2025-06-08

Methyl 3-methyl-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-methyl-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoate
• methyl 3-methyl-2-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)butanoate
• OR110874
• Methyl 3-methyl-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoate

• MDL： MFCD25976395
• Inchi： 1S/C14H17NO3/c1-9(2)12(14(17)18-3)15-8-10-6-4-5-7-11(10)13(15)16/h4-7,9,12H,8H2,1-3H3
• InChI Key： CODDLWWXJYKFQJ-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)C)N1C(C2C=CC=CC=2C1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 340
• Topological Polar Surface Area: 46.6

Additional information on Methyl 3-methyl-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoate

Methyl 3-methyl-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoate (CAS No. 1268618-92-3): A Comprehensive Overview in Modern Chemical Biology

Methyl 3-methyl-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoate, identified by its CAS number 1268618-92-3, represents a significant compound in the realm of chemical biology and pharmaceutical research. This molecule has garnered attention due to its unique structural properties and potential applications in drug discovery and molecular medicine. The detailed exploration of this compound not only highlights its chemical characteristics but also integrates the latest advancements in the field, providing a comprehensive understanding of its significance.

The chemical structure of Methyl 3-methyl-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoate is characterized by a complex arrangement of functional groups, including an ester moiety and an isoindole ring system. The presence of the 1-oxo group and the 1,3-dihydro moiety contributes to its distinct reactivity and biological activity. This structural complexity makes it a valuable candidate for further investigation in various biochemical pathways and therapeutic applications.

In recent years, there has been a growing interest in isoindole derivatives due to their potential as pharmacophores in drug development. The isoindole ring system, with its electron-rich aromatic nature, offers multiple interaction points with biological targets. Methyl 3-methyl-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoate leverages these properties, making it a promising scaffold for designing novel therapeutic agents. Studies have shown that compounds with similar structures exhibit inhibitory effects on various enzymes and receptors, suggesting their utility in treating a range of diseases.

The ester group in Methyl 3-methyl-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoate also plays a crucial role in its biological activity. Ester functionalities are well-known for their ability to modulate enzyme activity and receptor binding. This characteristic has been exploited in the development of prodrugs and bioavailability enhancers. The integration of the ester group with the isoindole core creates a molecule with enhanced potential for biological interaction and therapeutic efficacy.

Recent research has highlighted the importance of Methyl 3-methyl-2-(1-oxo-1,3-dihydro-H>isoindol>le> ring system)butanoate)butanoate as a key intermediate in synthesizing novel bioactive molecules. Researchers have utilized this compound to develop inhibitors targeting specific disease-related pathways. For instance, studies have demonstrated its potential in inhibiting enzymes involved in inflammation and cancer progression. These findings underscore the compound's significance as a building block for developing innovative therapeutic strategies.

The synthesis of Methyl 3-methyl-_{^{(>oxo>)->isoindol>le>)->yl>)->butanoate}})butanoate)butanoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as catalytic hydrogenation, palladium-catalyzed cross-coupling reactions, and stereoselective transformations are critical in constructing the complex framework of this molecule. These synthetic approaches not only highlight the expertise required but also demonstrate the progress made in synthetic organic chemistry.

The pharmacological evaluation of Methyl 3-methyl-_{^{(>oxo>)->isoindol>le>)->yl>)->butanoate}})butanoate)butanoate has revealed intriguing biological activities that warrant further exploration. Preliminary studies indicate that this compound exhibits moderate affinity for certain enzyme targets, suggesting its potential as an ant-inflammatory agent or an anticancer drug candidate. Additionally, its ability to interact with cellular receptors may open new avenues for treating neurological disorders. These findings highlight the need for more comprehensive studies to fully elucidate its therapeutic potential.

The development of novel drug candidates often involves optimizing molecular structures to enhance potency and reduce side effects. Methyl 3-methyl-_{^{(>oxo>)->isoindol>le>>)->>yl
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